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Compound of Interest

Compound Name: Ethyl 3-methylbenzoate

Cat. No.: B093142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Ethyl m-toluate, a significant

chemical compound utilized in various research and development applications. This document

compiles essential data on its synonyms, chemical identifiers, and physicochemical properties.

Furthermore, it outlines detailed experimental protocols for its synthesis, purification, and

analysis, offering a valuable resource for professionals in the scientific community.

Chemical Identity and Synonyms
Ethyl m-toluate is known by several names in scientific literature and commercial databases. A

comprehensive list of its synonyms is provided below to facilitate accurate identification and

literature searches.

Table 1: Synonyms for Ethyl m-toluate
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Synonym Source

Ethyl 3-methylbenzoate IUPAC Name[1][2]

Benzoic acid, 3-methyl-, ethyl ester Chemical Abstracts Service (CAS) Name[1][2]

m-Toluic acid, ethyl ester Common Synonym[1]

Ethyl m-methylbenzoate Common Synonym[1]

3-Methylbenzoic acid ethyl ester Common Synonym[1]

AI3-30145 Identifier[1]

EINECS 204-386-3
European Inventory of Existing Commercial

Chemical Substances[1]

NSC 20009 National Cancer Institute Identifier[1]

UNII-H3AK4M7DH5 Unique Ingredient Identifier[1]

Chemical Identifiers
A variety of chemical identifiers are used to categorize and reference Ethyl m-toluate in

databases and regulatory frameworks. These identifiers are crucial for unambiguous

documentation and information retrieval.

Table 2: Chemical Identifiers for Ethyl m-toluate
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Identifier Type Identifier

CAS Number 120-33-2[1]

PubChem CID 67117[2]

IUPAC Name ethyl 3-methylbenzoate[1][2]

InChI
InChI=1S/C10H12O2/c1-3-12-10(11)9-6-4-5-

8(2)7-9/h4-7H,3H2,1-2H3[1]

InChIKey WSJNYOVBJSOQST-UHFFFAOYSA-N[1]

SMILES CCOC(=O)C1=CC=CC(=C1)C[1]

Molecular Formula C10H12O2[1]

Physicochemical Properties
The physical and chemical properties of Ethyl m-toluate are summarized in the table below.

This data is essential for its handling, storage, and application in experimental settings.

Table 3: Physicochemical Properties of Ethyl m-toluate

Property Value Source

Molecular Weight 164.20 g/mol [1]

Appearance Clear, colorless liquid

Boiling Point 234.6 °C at 760 mmHg

Melting Point Not available

Density 1.025 g/cm³

Refractive Index 1.504

Flash Point 101.1 °C

Solubility Soluble in alcohol
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Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

analysis of Ethyl m-toluate, based on established chemical principles and general procedures

for similar compounds.

Synthesis of Ethyl m-toluate via Fischer Esterification
The most common method for the synthesis of Ethyl m-toluate is the Fischer esterification of m-

toluic acid with ethanol using an acid catalyst.[3][4]

Materials:

m-Toluic acid

Absolute ethanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate (5% aqueous solution)

Anhydrous magnesium sulfate

Dichloromethane (or other suitable extraction solvent)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

In a round-bottom flask, combine m-toluic acid and an excess of absolute ethanol. A molar

ratio of at least 1:3 (acid:alcohol) is recommended to drive the equilibrium towards the

product.[4]
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Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while

swirling.

Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle.

The reaction is typically refluxed for 1-2 hours.[5]

After reflux, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel.

Add water to the separatory funnel to dilute the mixture.

Extract the aqueous layer with dichloromethane.

Wash the organic layer with a 5% aqueous solution of sodium bicarbonate to neutralize any

unreacted acid and the sulfuric acid catalyst. Carbon dioxide evolution will be observed; vent

the separatory funnel frequently.[6][7]

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain the crude Ethyl m-toluate.

Purification by Distillation
The crude Ethyl m-toluate can be purified by simple vacuum distillation.

Materials:

Crude Ethyl m-toluate

Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

Vacuum source

Heating mantle
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Procedure:

Set up the distillation apparatus for vacuum distillation.

Transfer the crude Ethyl m-toluate to the distillation flask.

Apply vacuum and slowly heat the flask using a heating mantle.

Collect the fraction that distills at the appropriate boiling point for Ethyl m-toluate under the

applied pressure. The boiling point will be lower than the atmospheric boiling point.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a powerful technique for confirming the identity and purity of the synthesized Ethyl

m-toluate.

Experimental Conditions (General):

Gas Chromatograph: Equipped with a mass selective detector.

Column: A non-polar or medium-polarity capillary column (e.g., DB-1ms, HP-5ms).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[8]

Injector Temperature: 250 °C.[8][9]

Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few

minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10-15

°C/min).[8]

Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.[8]

Scan Range: m/z 40-400.

Procedure:
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Prepare a dilute solution of the purified Ethyl m-toluate in a suitable solvent (e.g.,

dichloromethane or ethyl acetate).

Inject a small volume (e.g., 1 µL) of the sample into the GC.

Acquire the total ion chromatogram (TIC) and the mass spectrum of the eluting peak

corresponding to Ethyl m-toluate.

Compare the obtained mass spectrum with a reference spectrum from a database (e.g.,

NIST) to confirm the identity of the compound. The purity can be estimated from the relative

peak area in the TIC.

Mandatory Visualizations
The following diagrams illustrate key relationships and workflows related to Ethyl m-toluate.
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Chemical Classification

Chemical Identifiers

Ethyl m-toluate Aromatic Ester

Benzoate Ester

Toluene Derivative

CAS: 120-33-2

PubChem CID: 67117

IUPAC Name

InChI / InChIKey

SMILES

Click to download full resolution via product page

Caption: Logical relationship of Ethyl m-toluate classification and its primary identifiers.
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Synthesis via Fischer Esterification
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Caption: Experimental workflow for the synthesis, purification, and analysis of Ethyl m-toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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